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Compound of Interest

Compound Name:
5-Fluoro-2-methoxypyrimidin-

4(3H)-one

Cat. No.: B018271 Get Quote

An In-depth Technical Guide to 5-Fluoro-2-methoxypyrimidin-4(3H)-one (CAS 1480-96-2)

This guide provides a comprehensive overview of 5-Fluoro-2-methoxypyrimidin-4(3H)-one, a

fluorinated pyrimidine derivative of significant interest in medicinal chemistry and drug

development. The document is intended for researchers, scientists, and professionals in the

field, offering detailed information on its physicochemical properties, synthesis, biological

activity, and analytical methods.

Physicochemical Properties
5-Fluoro-2-methoxypyrimidin-4(3H)-one, also known as 2-Methoxy-5-fluorouracil, is a solid,

off-white compound.[1][2] Its key physicochemical properties are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

CAS Number 1480-96-2 [1][3][4]

Molecular Formula C5H5FN2O2 [1][3][4][5][6]

Molecular Weight 144.10 g/mol [1][3][6]

Accurate Mass 144.0335 Da [3][6]

Melting Point 200-208 °C [1][5][7]

Boiling Point 225.1 °C (at 101,325 Pa) [1][5]

Density 1.44 ± 0.1 g/cm³ (Predicted) [1][5]

Water Solubility 5.49 g/L at 20 °C [1][5]

pKa 6.34 ± 0.50 (Predicted) [1]

LogP -0.226 at 25 °C [1]

Vapor Pressure 0.001 Pa at 25 °C [1][5]

Appearance Off-White Solid [1][2]

Storage Temperature
Room Temperature (sealed in

dry) or -20°C for long-term.
[1][7]

Synthesis and Manufacturing
5-Fluoro-2-methoxypyrimidin-4(3H)-one is a key intermediate in organic synthesis.[1] One

common synthetic route involves the chlorination of 2-methoxy-5-fluorouracil with an agent like

phosphorus oxychloride, followed by further reactions.[8] Another approach involves the

cyclization of a key intermediate, (Z)-2-cyano-2-fluoroethen-1-olate, with O-methylisourea,

which can then be hydrolyzed to the desired product.[9]

A general workflow for a potential synthesis is outlined below.
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A generalized synthetic workflow for pyrimidine derivatives.

Experimental Protocols
Example Synthesis of a Related Derivative (4-amino-5-fluoropyrimidine):[10][11]

This protocol describes the synthesis of a structurally related aminopyrimidine from a

fluoroenolate salt, illustrating a modern approach to fluorinated pyrimidines.

Reaction Setup: Combine potassium-(Z)-2-cyano-2-fluoroethenolate and an appropriate

amidine hydrochloride (e.g., O-methylisourea hemisulfate) in a suitable solvent such as a
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methanol/water mixture.[9][11]

Reaction Conditions: Stir the mixture at room temperature for a specified period (e.g., 24

hours) until the starting material is consumed, as monitored by Thin Layer Chromatography

(TLC).[9]

Work-up and Isolation: Upon completion, filter the reaction mixture (e.g., through Celite) and

concentrate the filtrate in vacuo. The resulting solid can be washed with a suitable solvent

(e.g., isopropanol) and dried to yield the aminopyrimidine product.[9][10]

Hydrolysis to Pyrimidinone: The resulting 5-fluoro-2-methoxypyrimidin-4-amine can then be

subjected to hydrolysis, for instance by heating in aqueous acid, to yield 5-Fluoro-2-
methoxypyrimidin-4(3H)-one.[9]

Biological Activity and Mechanism of Action
As a derivative of 5-fluorouracil (5-FU), the primary mechanism of action of 5-Fluoro-2-
methoxypyrimidin-4(3H)-one is anticipated to be similar to that of other fluoropyrimidines,

which are widely used as antimetabolite drugs in cancer therapy.[12][13] The core activity relies

on the intracellular conversion to active metabolites that disrupt DNA and RNA synthesis.[13]

[14]

The key steps are:

Anabolic Conversion: Intracellularly, 5-FU is converted into several active metabolites,

including fluorodeoxyuridine monophosphate (FdUMP), fluorodeoxyuridine triphosphate

(FdUTP), and fluorouridine triphosphate (FUTP).[12][14]

Inhibition of Thymidylate Synthase (TS): FdUMP forms a stable ternary complex with

thymidylate synthase (TS) and a folate coenzyme, inhibiting the enzyme's function.[13][14]

[15] This blockage prevents the synthesis of deoxythymidine monophosphate (dTMP), an

essential precursor for DNA replication and repair, leading to a "thymineless death" of

proliferating cells.[13][16]

Incorporation into Nucleic Acids: FdUTP can be incorporated into DNA, and FUTP into RNA.

[12][16] This misincorporation disrupts the structure and function of these nucleic acids,
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interfering with RNA processing and protein synthesis, which contributes to cytotoxicity.[13]

[16][17]
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Metabolic activation and mechanism of action for fluoropyrimidines.

Additionally, some sources suggest that 5-Fluoro-2-methoxypyrimidin-4(3H)-one possesses

antibacterial properties against strains like E. coli and Proteus mirabilis. This activity is

reportedly due to the inhibition of cell wall biosynthesis by binding to the bacterial cell wall, a

mechanism distinct from its anticancer action.

Analytical Methods
The characterization and quantification of 5-Fluoro-2-methoxypyrimidin-4(3H)-one and

related compounds typically involve standard analytical techniques such as High-Performance

Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass

Spectrometry (MS).

High-Performance Liquid Chromatography (HPLC)
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A sensitive and selective HPLC assay can be developed for the determination of

fluoropyrimidines in various matrices.[18]

Principle: Separation of the analyte from matrix components using a chromatographic

column followed by detection.

Example Protocol Outline:[18]

Sample Preparation: Extraction of the compound from the sample matrix (e.g., tissue,

plasma).

Derivatization (Optional): Pre-column derivatization with a fluorescent tag (e.g., 4-

bromomethyl-7-methoxycoumarin) can enhance detection sensitivity.[18]

Chromatography: Use of a microbore HPLC system with a suitable column (e.g., C18). A

column-switching protocol may be employed to remove interfering matrix components.[18]

Detection: UV or fluorescence detection is commonly used.[18] 5-Chlorouracil can serve

as a suitable internal standard.[18]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR, ¹⁹F NMR, and ¹³C NMR are crucial for structural confirmation and purity assessment.

[19][20][21]

¹H NMR: Provides information on the number and environment of protons in the molecule.

¹⁹F NMR: Directly observes the fluorine atom, which is highly useful for confirming the

presence and purity of fluorinated compounds.[21]

¹³C NMR: Provides information on the carbon skeleton of the molecule.[19]

A certificate of analysis for a related compound, 5-fluoro-2-methoxypyrimidin-4-amine, confirms

that ¹H NMR, Mass Spectrometry, and IR spectroscopy are standard methods for identification.

[20]
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A typical analytical workflow for compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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